![molecular formula C5H3N3OS B2786914 Thiazolo[4,5-d]pyridazin-7(6H)-one CAS No. 2138546-89-9](/img/structure/B2786914.png)
Thiazolo[4,5-d]pyridazin-7(6H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Thiazolo[4,5-d]pyridazin-7(6H)-one is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in medicinal chemistry. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In
Scientific Research Applications
Antimicrobial Applications
A study by Faidallah et al. (2013) synthesized novel derivatives of thiazolo[4,5-d]pyridazines and evaluated them as antimicrobial agents. These compounds exhibited a broad spectrum of antibacterial activity, particularly against Gram-positive strains, and some showed appreciable inhibitory activity against Candida albicans fungus, highlighting their potential in antimicrobial research (Faidallah et al., 2013).
DHFR Inhibition and Antitumor Activity
Ewida et al. (2018) reported on derivatives of thiazolo[4,5-d]pyridazin and imidazo[2',1':2,3]thiazolo[4,5-d]pyridazin as potent inhibitors of dihydrofolate reductase (DHFR). Compound 43, in particular, exhibited significant lethality against ovarian cancer and melanoma cell lines, demonstrating the scaffold's relevance in cancer research (Ewida et al., 2018).
Analgesic Activity
Demchenko et al. (2012) synthesized a series of [1,3]thiazolo-[4,5-d]pyridazine-4(5H)-ones and investigated their analgesic effects using in vivo tests. They found that electron donor substituents in specific positions significantly enhanced the analgesic effect of these compounds (Demchenko et al., 2012).
Potential in Drug Discovery
Kuppast and Fahmy (2016) reviewed the development of thiazolo[4,5-d]pyrimidines, closely related to thiazolo[4,5-d]pyridazin-7(6H)-ones, in medicinal research. They highlighted its significant pharmacological activities and its utility as a scaffold in drug discovery, particularly in the development of therapeutics for various conditions (Kuppast & Fahmy, 2016).
Anti-Cancer Applications
Ibrahim and Behbehani (2020) developed a novel synthesis protocol for thiazolo[4,5-c]pyridazine derivatives and evaluated their in vitro cytotoxic activities against various cancer cell lines. They observed high cytotoxic activity in certain derivatives, particularly against breast and colon cancer cell lines, suggesting their potential in anti-cancer drug development (Ibrahim & Behbehani, 2020).
properties
IUPAC Name |
6H-[1,3]thiazolo[4,5-d]pyridazin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3N3OS/c9-5-4-3(1-7-8-5)6-2-10-4/h1-2H,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIQKVGBFBMOPTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=O)C2=C1N=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Thiazolo[4,5-d]pyridazin-7(6H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.